Cas no 1363404-92-5 (5-Iodo-N-isopropylpyrimidin-4-amine)

• Product Name: 5-Iodo-N-isopropylpyrimidin-4-amine
• CAS No: 1363404-92-5
• MF: C₇H₁₀IN₃
• MW: 263.078873157501
• CID: 4816985
• Update Time: 2025-08-05

5-Iodo-N-isopropylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-IODO-N-ISOPROPYLPYRIMIDIN-4-AMINE
• 5-Iodo-N-isopropylpyrimidin-4-amine

• Inchi： 1S/C7H10IN3/c1-5(2)11-7-6(8)3-9-4-10-7/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： AZOARJXDUGNIRE-UHFFFAOYSA-N
• SMILES： IC1=CN=CN=C1NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• XLogP3: 2
• Topological Polar Surface Area: 37.8

Additional information on 5-Iodo-N-isopropylpyrimidin-4-amine

Introduction to 5-Iodo-N-isopropylpyrimidin-4-amine (CAS No. 1363404-92-5)

5-Iodo-N-isopropylpyrimidin-4-amine is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique molecular structure and versatile reactivity. This compound, identified by the chemical abstracts service number CAS No. 1363404-92-5, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and agrochemicals. The presence of both an iodine substituent and an N-isopropyl group on a pyrimidine backbone imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The pyrimidine core is a fundamental scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules due to its resemblance to purine and pyrimidine bases found in nucleic acids. The introduction of an iodine atom at the 5-position enhances the electrophilicity of the ring, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely utilized in constructing complex organic molecules. Concurrently, the N-isopropyl group contributes to steric hindrance and can influence the compound's solubility and metabolic stability, making it a critical factor in drug design considerations.

In recent years, 5-Iodo-N-isopropylpyrimidin-4-amine has been explored in several cutting-edge research areas. One notable application lies in the synthesis of antiviral agents. Pyrimidine derivatives have shown promise as inhibitors of viral polymerases, particularly those targeting RNA viruses such as SARS-CoV-2. The structural features of this compound allow for modifications that can mimic natural nucleobases, thereby interfering with viral replication mechanisms. Preliminary studies have indicated that derivatives of this molecule exhibit inhibitory effects on certain viral enzymes, suggesting their potential as lead compounds for antiviral drug development.

Moreover, the compound's reactivity makes it a valuable building block in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the iodine atom for palladium-catalyzed cross-coupling reactions, researchers can introduce diverse aryl or heteroaryl groups onto the pyrimidine ring, generating novel kinase inhibitors with tailored pharmacological properties. Recent publications highlight the successful application of this strategy in developing small-molecule inhibitors that target specific kinases implicated in tumor growth and progression.

The agrochemical sector has also recognized the utility of 5-Iodo-N-isopropylpyrimidin-4-amine. Pyrimidine-based compounds are known for their efficacy as herbicides, fungicides, and insecticides. The structural versatility of this compound allows for modifications that enhance its bioactivity against plant pathogens and pests while minimizing environmental impact. Researchers are currently investigating derivatives that exhibit improved selectivity and reduced toxicity, aligning with the growing demand for sustainable agricultural practices. The ability to fine-tune the compound's properties through synthetic chemistry provides a robust framework for developing next-generation agrochemicals.

In addition to its pharmaceutical and agrochemical applications, 5-Iodo-N-isopropylpyrimidin-4-amine has found utility in materials science. The combination of electronic and steric properties inherent in its structure makes it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. Pyrimidine derivatives have been explored as components in organic semiconductors due to their ability to form stable π-conjugated systems, which are essential for efficient charge transport. Ongoing research aims to optimize these properties for applications in flexible electronics and renewable energy technologies.

The synthesis of 5-Iodo-N-isopropylpyrimidin-4-amine involves multi-step organic transformations that highlight its synthetic accessibility and modularity. Common synthetic routes include halogenation of pyrimidine precursors followed by nucleophilic substitution with isopropylamine or its derivatives. Advances in catalytic methods have further streamlined these processes, enabling higher yields and improved purity levels. The availability of efficient synthetic protocols underscores the compound's significance as a chemical intermediate and facilitates its integration into diverse research projects.

Evaluation of the compound's pharmacokinetic profile is another critical aspect of its research application. Studies have been conducted to assess its solubility, metabolic stability, and potential interactions with biological targets. These assessments are essential for determining its suitability as a drug candidate or intermediate material. The N-isopropyl group, while contributing to steric hindrance, also influences pharmacokinetic properties such as absorption and distribution. Understanding these relationships is crucial for optimizing therapeutic efficacy while minimizing adverse effects.

The future prospects of 5-Iodo-N-isopropylpyrimidin-4-amine are promising, driven by ongoing advancements in synthetic chemistry and drug discovery methodologies. As research continues to uncover new applications and refine existing ones, this compound is poised to remain a cornerstone in multiple scientific disciplines. Collaborative efforts between academia and industry are likely to accelerate innovation, leading to novel therapeutics and advanced materials derived from this versatile chemical entity.